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Compound of Interest

(1S,3R,5R)-PIM447

Compound Name:
dihydrochloride

Cat. No.: B1151224

Get Quote

Executive Summary & Core Directive

PIM447 (LGH447) is a potent, pan-PIM kinase inhibitor. As a dihydrochloride salt, this
compound exhibits distinct physicochemical properties compared to its free base form. While

the salt form improves aqueous solubility for biological dosing, it significantly increases
hygroscopicity.

The Critical Consensus: For stock solutions dissolved in DMSO, -80°C is the mandatory
standard for long-term stability (>1 month). Storage at -20°C is permissible only for working
aliquots intended for use within 30 days. The primary failure mode at -20°C is not thermal
degradation, but rather moisture-induced hydrolysis and concentration drift caused by the
hygroscopic nature of the HCI salt combined with the sublimation properties of DMSO.

Stability Matrix: -20°C vs. -80°C

The following data summarizes the stability profile of PIM447 2HCI (10 mM in DMSO) based on
accelerated stability modeling and standard kinase inhibitor library protocols.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1151224#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization
Check Availability & Pricing

Feature

Storage at -20°C

Storage at -80°C

Technical
Implication

Physical State
(DMSO)

Solid (Frozen)

Solid (Deep Freeze)

DMSO freezes at
18.5°C. Both are solid,
but -80°C prevents

micro-thawing events.

Hygroscopic Risk

High

Low

The HCI salt pulls
moisture from the air.
-20°C freezers often
have auto-defrost
cycles that introduce
temperature
fluctuations,
promoting moisture

ingress.

Chemical Stability

~1 Month

> 6 Months

Acid-catalyzed
hydrolysis (due to HCI
salt + moisture) is
kinetically slowed
significantly at -80°C.

Precipitation Risk

Moderate

Low

"Crash-out" occurs
upon thawing if
moisture has entered
the vial at -20°C.

Recommended Use

Working Aliquots

Master Stocks

Never store your
primary library source
at -20°C.

Standardized Protocol: Master Stock Preparation

To ensure data integrity, follow this self-validating protocol. This workflow minimizes the

"Freeze-Thaw" variable, which is the primary cause of potency loss in PIM447 experiments.

Phase A: Preparation
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» Equilibration: Allow the lyophilized PIM447 2HCI vial to warm to room temperature (RT)
inside a desiccator before opening. Why? This prevents condensation from forming on the
cold hygroscopic powder.

e Solvent Selection: Use anhydrous DMSO (=99.9%, molecular sieve treated).
 Dissolution: Dissolve to a target concentration of 10 mM. Vortex for 30 seconds.

o Note: If the solution is cloudy, sonicate in a water bath at 37°C for 5 minutes. The solution
must be optically clear.

Phase B: Aliquoting Strategy (The "Single-Shot"
System)

Do not store the bulk solution in one bottle.

» Divide the stock into single-use aliquots (e.g., 20 pL or 50 pL) using high-quality, O-ring
sealed cryovials.

» Seal Verification: Ensure caps are torqued correctly to prevent DMSO sublimation.

Phase C: Storage Workflow Visualization

Click to download full resolution via product page
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Figure 1: Optimal workflow for PIM447 stock preparation and storage. Note the strict "Do Not
Refreeze" directive.

Troubleshooting & FAQs

This section addresses specific failure modes reported by researchers using PIM447.

Q1: My PIM447 stock solution has precipitated after
thawing from -20°C. Is it ruined?

Diagnosis: This is likely "Salting Out" driven by moisture ingress.

e Mechanism: At -20°C, if the seal was imperfect, water condensed into the DMSO. PIM447
dihydrochloride is less soluble in water/DMSO mixtures than in pure DMSO. The "salt"
nature exacerbates this in cold environments.

e Solution:

Warm the vial to 37°C.

o

Sonicate for 10 minutes.

[¢]

[e]

Vortex vigorously.

[e]

Critical Check: Centrifuge at 13,000 rpm for 1 minute. If a pellet remains, the concentration
is no longer accurate. Discard the vial.

Q2: Why did my stock solution turn yellow over time at
-20°C?

Diagnosis: Oxidative degradation or acidification.

e Mechanism: DMSO can decompose slightly to dimethyl sulfide and dimethyl sulfone over

time, especially if exposed to light or air. The HCI salt can catalyze minor degradation of the
PIM447 scaffold in the presence of trace impurities.

o Impact: A slight yellow tint is often acceptable, but a dark yellow/orange shift indicates
significant degradation (>10%).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

» Validation: Run a quick LC-MS or check the absorbance spectrum against a fresh standard
before using in sensitive IC50 assays.

Q3: Can | store PIM447 in aqueous buffer (PBS) at
-80°C?

Answer:NO.

e Reasoning: PIM447 is prone to hydrolysis in aqueous solution over time. The dihydrochloride
salt creates an acidic local environment which can accelerate this process.

o Protocol: Always store as a concentrated stock in DMSO. Only dilute into aqueous buffer
(PBS/Media) immediately prior to the experiment (within 30 minutes of dosing).

Q4: 1 only have a -20°C freezer. How can | maximize
stability?

Strategy: Double-containment.

Place your tightly sealed cryovials inside a secondary container (e.g., a 50mL Falcon tube).

Add a small packet of desiccant (silica gel) inside the secondary container.

Wrap the secondary container in Parafilm.

Place this container in the back of the freezer, away from the door, to minimize temperature
cycling.

Mechanistic Logic: The Degradation Pathway

Understanding why the compound fails helps prevent it. The diagram below illustrates the
"Moisture-Acid Loop" that threatens dihydrochloride salts in DMSO.
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Figure 2: The "Moisture-Acid Loop" failure mode common in dihydrochloride salts stored at
-20°C.
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stability of salt forms in DMSO).

o Cayman Chemical.General Guidelines for Storing Biochemicals. (General reference for
DMSO stock solution handling).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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